Cas no 385802-40-4 (2-Methoxy-5-(pyridin-4-yl)benzaldehyde)

• Product Name: 2-Methoxy-5-(pyridin-4-yl)benzaldehyde
• CAS No: 385802-40-4
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD12785843
• CID: 2122206
• PubChem ID: 10560535
• Update Time: 2025-11-03

2-Methoxy-5-(pyridin-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(4-pyridinyl)benzaldehyde
• 2-Methoxy-5-(pyridin-4-yl)benzaldehyde
• 2-methoxy-5-pyridin-4-yl-benzaldehyde
• OOTSXFWEFCBQQP-UHFFFAOYSA-N
• 2-methoxy-5-(pridin-4-yl)benzaldehyde
• Z0563

• MDL： MFCD12785843
• Inchi： 1S/C13H11NO2/c1-16-13-3-2-11(8-12(13)9-15)10-4-6-14-7-5-10/h2-9H,1H3
• InChI Key： OOTSXFWEFCBQQP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C=O)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Methoxy-5-(pyridin-4-yl)benzaldehyde

2-Methoxy-5-(pyridin-4-yl)benzaldehyde (CAS No. 385802-40-4): An Overview of Its Synthesis, Properties, and Applications

2-Methoxy-5-(pyridin-4-yl)benzaldehyde (CAS No. 385802-40-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its aromatic ring system, which includes a methoxy group and a pyridine ring, making it a valuable building block for the synthesis of more complex molecules.

The synthesis of 2-Methoxy-5-(pyridin-4-yl)benzaldehyde has been extensively studied, with several efficient and scalable methods reported in the literature. One common approach involves the coupling of 2-methoxybenzaldehyde with 4-bromopyridine using transition metal catalysts such as palladium. This method, known as the Suzuki coupling reaction, has been optimized to achieve high yields and purity levels. Another notable synthetic route involves the use of microwave-assisted synthesis, which significantly reduces reaction times and improves the overall efficiency of the process.

The physical properties of 2-Methoxy-5-(pyridin-4-yl)benzaldehyde are well-documented. It is a solid at room temperature with a melting point ranging from 115 to 117°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. Its molecular weight is 199.19 g/mol, and it exhibits strong UV absorption due to the presence of the aromatic rings and functional groups.

In terms of chemical reactivity, 2-Methoxy-5-(pyridin-4-yl)benzaldehyde is highly versatile. It can undergo various chemical transformations, including condensation reactions with amines to form Schiff bases, reduction to produce alcohols or amines, and oxidation to generate carboxylic acids or esters. These reactions make it an attractive starting material for the synthesis of pharmaceutical intermediates and fine chemicals.

Recent research has highlighted the potential applications of 2-Methoxy-5-(pyridin-4-yl)benzaldehyde in the development of new drugs. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. One notable example is the synthesis of pyridine-based derivatives that target specific enzymes involved in cancer cell proliferation. These derivatives have shown promising results in preclinical studies, demonstrating their potential as lead compounds for further drug development.

Additionally, 2-Methoxy-5-(pyridin-4-yl)benzaldehyde has been explored for its use in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand for the preparation of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore sizes.

The safety and environmental impact of 2-Methoxy-5-(pyridin-4-yl)benzaldehyde are also important considerations. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure safety in laboratory settings. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound to prevent skin contact and inhalation.

In conclusion, 2-Methoxy-5-(pyridin-4-yl)benzaldehyde (CAS No. 385802-40-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an invaluable building block for researchers working in these fields. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.